Methyl 2-methoxy-5-methyl-3-nitrobenzoate

• IUPAC Name: methyl 2-methoxy-5-methyl-3-nitrobenzoate
• InChI: InChI=1S/C10H11NO5/c1-6-4-7(10(12)16-3)9(15-2)8(5-6)11(13)14/h4-5H,1-3H3
• InChI Key: URMHYERNBFGIOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)[N+](=O)[O-])OC)C(=O)OC
• Molecular Formula: C10H11NO5
• DSSTOX Substance ID: DTXSID50678894
• Molecular Weight: 225.20 g/mol
• CAS RN: 863226-26-0

Description

“Methyl 2-methoxy-5-methyl-3-nitrobenzoate” is a unique chemical compound. It has a linear formula of C9H9NO5. It’s important to note that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals.

Synthesis Analysis

The synthesis of similar compounds often involves nitration, which is the substitution of an NO2 group for one of the hydrogen atoms on a benzene ring. For instance, in the nitration of methyl benzoate, the reaction is regioselective and produces predominantly methyl 3-nitrobenzoate.

Molecular Structure Analysis

The molecular structure of “Methyl 2-methoxy-5-methyl-3-nitrobenzoate” is represented by the SMILES string COC(C(C=C(N+[O-])C=C1)=C1OC)=O. The InChI key is DOBFJVVTBNTGCW-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“Methyl 2-methoxy-5-methyl-3-nitrobenzoate” appears as white to pale cream to pale yellow crystals or powder. The assay (GC) is ≥97.5%. The melting point is between 98.0-104.0°C.

Scientific Research Applications

Synthesis Processes

• Methyl 2-methoxy-5-methyl-3-nitrobenzoate is involved in various synthesis processes. For example, it plays a role in the synthesis of "push-pull" naphthalenes via condensation with dimethylacetamide dimethyl acetal, as explored by Wong et al. (2002) (Wong et al., 2002).

Solvolysis Studies

• The compound has been studied in the context of solvolysis, particularly in understanding the non-participation of the methoxy group in such reactions, as reported by Jursic et al. (1986) (Jursic et al., 1986).

Photochemical Properties

• Studies have also focused on its photochemical properties. For instance, Soltermann et al. (1995) investigated its role in the generation and quenching of singlet molecular oxygen (Soltermann et al., 1995).

Role in Benzimidazole Synthesis

• Tian and Grivas (1992) discussed its utilization in the preparation of 2-methyl-4-nitrobenzimidazoles, highlighting its importance in this synthesis pathway (Tian & Grivas, 1992).

Solute Descriptor Determination

• Hart et al. (2017) utilized the compound to determine Abraham model solute descriptors, aiding in understanding its solubility properties in various organic solvents (Hart et al., 2017).

Intermediate in Drug Synthesis

• Lomov (2019) noted its role as an intermediate in the synthesis of cardiotonic drugs Sulmazole and Isomazole (Lomov, 2019).

Safety and Hazards

It’s important to handle “Methyl 2-methoxy-5-methyl-3-nitrobenzoate” with care. Ensure adequate ventilation, avoid contact with skin, eyes or clothing, and avoid ingestion and inhalation. It’s also crucial to avoid dust formation.